N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)furan-2-carboxamide

• IUPAC Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]furan-2-carboxamide
• InChI: InChI=1S/C13H14N2O4/c16-10(9-15-6-2-1-5-12(15)17)8-14-13(18)11-4-3-7-19-11/h1-7,10,16H,8-9H2,(H,14,18)
• InChI Key: ASFFITHQJZBKIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)CC(CNC(=O)C2=CC=CO2)O
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)furan-2-carboxamide, also known as HPPF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Reactivity

Research has demonstrated the synthesis of complex molecules involving furan carboxamide derivatives. For example, compounds such as N-(Quinolin-6-yl)furan-2-carboxamide have been synthesized through the coupling of quinoline-6-amine with furan-2-carbonyl chloride, leading to further chemical transformations including electrophilic substitution reactions and nucleophilic substitution involving the quinoline ring (El’chaninov & Aleksandrov, 2017). Similar approaches have been applied to other furan derivatives, highlighting the versatility of furan carboxamides in chemical synthesis (Aleksandrov & El’chaninov, 2017).

Antiprotozoal Agents

Certain furan carboxamide derivatives have been identified as potent antiprotozoal agents. For instance, compounds featuring the furan carboxamide structure have shown significant in vitro and in vivo activity against protozoal pathogens, demonstrating their potential as therapeutic agents (Ismail et al., 2004).

Biobased Building Blocks

Furan carboxylic acids, closely related to furan carboxamides, are recognized as promising biobased building blocks in the pharmaceutical and polymer industries. Research into dual-enzyme cascade systems for the synthesis of furan carboxylic acids from precursors like 5-hydroxymethylfurfural underscores the importance of furan derivatives in sustainable chemistry (Jia et al., 2019).

DNA-binding Affinity

The study of furan derivatives such as 2,5-bis(4-guanylphenyl)furan (furamidine) has provided insights into their DNA-binding affinity, which is crucial for the development of drugs targeting genetic diseases. Furamidine, for example, exhibits enhanced DNA-binding affinity compared to other compounds, offering a pathway for the development of more effective therapeutic agents (Laughton et al., 1995).

Polymer Industry

Furan-2,5-dicarboxylic acid (FDCA), derivable from furan compounds, is a key monomer for manufacturing biobased polyesters, polyamides, and polyurethanes, demonstrating the role of furan derivatives in creating sustainable materials (Jain et al., 2015).